Cas no 2229327-86-8 (2-(3-methyloxetan-3-yl)oxyacetic acid)

• Product Name: 2-(3-methyloxetan-3-yl)oxyacetic acid
• CAS No: 2229327-86-8
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 5801086
• PubChem ID: 155973455
• Update Time: 2025-06-20

2-(3-methyloxetan-3-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyloxetan-3-yl)oxyacetic acid
• EN300-1818642
• 2229327-86-8
• 2-[(3-methyloxetan-3-yl)oxy]acetic acid

• Inchi： 1S/C6H10O4/c1-6(3-9-4-6)10-2-5(7)8/h2-4H2,1H3,(H,7,8)
• InChI Key： CFGSDPGKAVCWJA-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)OCC(=O)O

Computed Properties

• Exact Mass: 146.05790880g/mol
• Monoisotopic Mass: 146.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(3-methyloxetan-3-yl)oxyacetic acid

Introduction to 2-(3-methyloxetan-3-yl)oxyacetic acid (CAS No: 2229327-86-8)

2-(3-methyloxetan-3-yl)oxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229327-86-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of an oxetane ring and an oxyacetic acid moiety makes it a versatile intermediate, offering opportunities for further functionalization and derivatization.

The oxetane ring, a three-membered cyclic ether, is known for its high reactivity and strain, which can be exploited in various chemical transformations. In the context of 2-(3-methyloxetan-3-yl)oxyacetic acid, this strained ring system contributes to the molecule's overall reactivity, making it a valuable building block for synthesizing more complex structures. The oxyacetic acid portion of the molecule introduces acidic properties, which can be leveraged in various biochemical and pharmaceutical applications.

Recent advancements in synthetic methodologies have highlighted the utility of oxetane derivatives in medicinal chemistry. The strained nature of the oxetane ring facilitates ring-opening reactions under mild conditions, allowing for the introduction of diverse substituents. This characteristic has been particularly useful in the development of novel therapeutic agents. For instance, oxetane-based compounds have been explored as protease inhibitors, where their ability to undergo rapid ring-opening reactions enhances binding affinity to target enzymes.

Moreover, the methoxy group attached to the oxetane ring in 2-(3-methyloxetan-3-yl)oxyacetic acid adds another layer of functionality. Methoxy groups are commonly found in natural products and pharmaceuticals, often serving as bioisosteres or participating in hydrogen bonding interactions. The incorporation of this group into the molecular framework can influence both the physical properties and biological activity of the compound. This has led to investigations into its potential role as a scaffold for drug discovery efforts.

In terms of biological activity, 2-(3-methyloxetan-3-yl)oxyacetic acid has been studied for its potential effects on metabolic pathways. The oxyacetic acid moiety is known to interact with carboxylate receptors, influencing enzyme activity and cellular processes. Preliminary studies suggest that this compound may exhibit modulatory effects on key metabolic enzymes, making it a candidate for further exploration in areas such as metabolic disorders and inflammation.

The synthesis of 2-(3-methyloxetan-3-yl)oxyacetic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a precursor containing the oxetane ring, followed by functionalization to introduce the oxyacetic acid group. Advanced techniques such as transition metal-catalyzed reactions and organometallic chemistry have been employed to achieve high yields and purity levels.

One notable aspect of working with 2-(3-methyloxetan-3-yl)oxyacetic acid is its stability under various conditions. Despite its reactivity, the compound can be stored and handled under standard laboratory conditions without significant degradation. This stability is crucial for its application in both research and industrial settings, ensuring consistent quality and performance.

The pharmaceutical industry has shown particular interest in oxetane-based compounds due to their versatility and potential therapeutic benefits. 2-(3-methyloxetan-3-yl)oxyacetic acid is no exception, with ongoing research exploring its role in developing new drug candidates. Its unique structural features make it an attractive candidate for further derivatization, leading to compounds with enhanced biological activity and improved pharmacokinetic profiles.

In conclusion, 2-(3-methyloxetan-3-yl)oxyacetic acid (CAS No: 2229327-86-8) represents a fascinating compound with significant potential in organic synthesis and pharmaceutical applications. Its structural features, including the oxetane ring and oxyacetic acid moiety, offer opportunities for innovative chemical transformations and biological investigations. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.